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For Researchers, Scientists, and Drug Development Professionals Navigating Digital Media

Licensing

In the data-intensive fields of modern research and development, the dissemination of high-

quality video is crucial for presentations, training, and data visualization. The underlying

technologies that enable efficient video compression are governed by a complex landscape of

patents, often administered by patent pools like MPEG LA. Understanding the licensing fee

structures for these different video coding standards is essential for any organization creating

or distributing video content. This guide provides an objective comparison of the licensing fees

for major video codec standards managed by MPEG LA, presenting quantitative data in a clear,

tabular format and illustrating the licensing ecosystem.

Comparative Overview of Licensing Fees
The following table summarizes the publicly available licensing fees for key MPEG LA-

managed video coding standards. It is important to note that these fees can be subject to

change and may not include royalties for patents held by other patent pools or individual

companies not participating in the MPEG LA license.
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Standard
Per-Unit
Royalty Rate

Annual
Royalty Cap
(per licensee)

De Minimis
(No Royalty
Threshold)

Key
Distinctions &
Notes

MPEG-2

Original rates

were $4 for a

decoding license

and $4 for an

encoding license.

[1] Later, this

was reduced to

$2.00 for each.

[1][2]

Not explicitly

defined in the

same manner as

later standards.

Not applicable in

the same way as

volume-based

thresholds of

later standards.

One of the

earliest and most

foundational

digital video

standards. The

licensing terms

have evolved

over its long

history.[1][2]

MPEG-4 Visual

(Part 2)

$0.25 for

encoding and

$0.25 for

decoding.

Enterprise-level

annual caps

were available,

for instance, $5

million per year

in 2004-2005,

rising to $10

million in 2008.

[3]

Threshold levels

were established

to encourage

adoption by

lower-volume

users.[3][4]

Significantly

cheaper per-unit

than MPEG-2.

AVC / H.264

(MPEG-4 Part

10)

No royalty for the

first 100,000

units annually.[5]

$0.20 per unit up

to 5 million, and

$0.10 per unit

above 5 million.

[5]

Initially $6.5

million, later

increased to

$9.75 million.[5]

[6]

First 100,000

units per year

are royalty-free.

[5][6]

Different fee

structures apply

for subscription

and title-by-title

video services.[5]

[7] For free

internet video,

there is no

royalty.[5]

HEVC / H.265 No royalty for the

first 100,000

units annually.[8]

[9] $0.20 per unit

$25 million.[8][9]

[10]

First 100,000

units per year

are royalty-free.

[8][9]

The licensing

landscape for

HEVC is more

complex, with the

emergence of an
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thereafter.[1][8]

[9]

additional patent

pool, HEVC

Advance,

meaning a

license from

MPEG LA may

not cover all

essential

patents.[11][12]

VVC / H.266

Hardware/Paid

Software: $0.20

per unit after the

first 100,000

units. Free

Software: $0.05

per unit after the

first 1,000,000

units.

$30 million for

both

hardware/paid

software and free

software

combined.

Hardware/Paid

Software: First

100,000 units

annually. Free

Software: First

1,000,000 units

annually.

Similar to HEVC,

the VVC

landscape

includes another

major patent

pool, Access

Advance,

requiring

implementers to

potentially seek

licenses from

multiple entities

for full patent

coverage.[13][14]

MPEG LA has

offered a 25%

discount on VVC

royalties for

licensees who

also have

licenses for AVC

and HEVC.[15]

Methodologies for Fee Structures
The licensing terms for MPEG LA's patent pools are typically structured to accommodate

different business models and encourage the adoption of new standards. The methodologies
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for determining these fees generally involve a combination of the following:

Per-Unit Royalties: A fee is levied on each unit of a product that incorporates the encoding or

decoding technology. This is a common model for hardware devices and software sales.

Annual Caps: To provide cost predictability for large-scale manufacturers and distributors, an

annual maximum royalty payment is set. This cap applies to the total royalties owed by a

single corporate entity.[16]

De Minimis Thresholds: To lower the barrier to entry for small businesses and startups, no

royalties are charged for the first several thousand units sold each year.[6]

Use-Based Royalties: For services, such as video-on-demand and subscriptions, the fees

can be based on the number of subscribers or the price per title.[5][7]

Royalty-Free for Certain Uses: In some cases, such as for freely distributed internet content,

no royalties are charged to encourage widespread use of the standard.[5]

Navigating the MPEG LA Licensing Pathway
The following diagram illustrates the logical workflow for a product manufacturer to determine

their licensing obligations for different MPEG LA-managed standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b16081214/docs#a-comparative-guide-to-mpeg-la-
licensing-fees-for-video-codec-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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